Cas no 717816-94-9 (3-(5-Ethyl-2-pyrrolidinyl)-1H-indole)

• Product Name: 3-(5-Ethyl-2-pyrrolidinyl)-1H-indole
• CAS No: 717816-94-9
• MF: C₁₄H₁₈N₂
• MW: 214.306123256683
• CID: 558216
• Update Time: 2023-08-02

3-(5-Ethyl-2-pyrrolidinyl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• 1H-Indole,3-(5-ethyl-2-pyrrolidinyl)-
• 1H-Indole,3-(5-ethyl-2-pyrrolidinyl)-(9CI)
• 3-(5-ethylpyrrolidin-2-yl)-1H-indole
• 3-(5-Ethyl-2-pyrrolidinyl)-1H-indole

• Inchi： 1S/C14H18N2/c1-2-10-7-8-14(16-10)12-9-15-13-6-4-3-5-11(12)13/h3-6,9-10,14-16H,2,7-8H2,1H3
• InChI Key： MVZLYWOPTCNQHC-UHFFFAOYSA-N
• SMILES： N1C(CC)CCC1C1=CNC2C=CC=CC1=2

Computed Properties

• Exact Mass: 214.147
• Monoisotopic Mass: 214.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.8